Bystander Killing vs. HSV-TK/Ganciclovir
The foundational differentiator for 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) is its exclusive activation by bacterial E. coli purine nucleoside phosphorylase (ePNP) and its complete resistance to cleavage by the human ortholog (hPNP). This is in stark contrast to natural substrates like guanosine and inosine which are cleaved by hPNP. In assays, MeP-dR is efficiently cleaved by ePNP but shows negligible activity with hPNP [1][2]. This contrasts with its close analog, fludarabine phosphate (F-araAMP), which, while also a substrate for ePNP, is a clinically approved drug that is also subject to other metabolic pathways in humans [3].
| Evidence Dimension | Substrate specificity for E. coli PNP vs. Human PNP |
|---|---|
| Target Compound Data | Efficiently cleaved by ePNP; not a substrate for hPNP |
| Comparator Or Baseline | Guanosine/inosine (cleaved by hPNP and ePNP); Fludarabine phosphate (cleaved by ePNP, also subject to human metabolism) |
| Quantified Difference | Qualitative binary difference: activation vs. no activation by hPNP |
| Conditions | In vitro enzymatic assays using purified E. coli PNP and human PNP |
Why This Matters
This strict enzymatic selectivity is the mechanism of action for GDEPT, ensuring prodrug activation only in ePNP-transduced tumor cells and avoiding off-target toxicity in normal tissues, a key criterion for procuring this compound over others with broader activation profiles.
- [1] Parker WB, et al. Tumor Sensitization to Purine Analogs by E coli Pnp. NIH Grant U19-CA067763-01. 1995. View Source
- [2] Sorscher EJ, et al. X Ray Crystallographic/Modeling of Pnp. NIH Grant U19-CA067763-07-4. View Source
- [3] Parker WB, et al. Effect of expression of adenine phosphoribosyltransferase on the in vivo anti-tumor activity of prodrugs activated by E. coli purine nucleoside phosphorylase. Cancer Gene Ther. 2011;18:390–398. View Source
